A multifunctional photochromic metal–organic framework with Lewis acid sites for selective amine and anion sensing†

CrystEngComm Pub Date: 2020-05-14 DOI: 10.1039/D0CE00560F

Abstract

An effective strategy for designing and synthesizing multifunctional materials incorporates functional organic moieties and metal ions or clusters using self-assembly. In this study, a multifunctional one-dimensional cationic metal–organic framework material based on Lewis acidic sites and the redox ability of a bipyridinium derivative has been successfully developed. Under UV-vis irradiation, [Eu(dpbp)2(H2O)4]·Cl (1) (H2dpbp·PF6 = 1-(3,5-dicarboxyphenyl)-4,4′-bipyridinium hexafluorophosphate) exhibits interesting reversible photochromic behavior with color changes that are visible to the naked eye. Because of the presence of Lewis acidic sites, 1 can be considered an excellent colorimetric sensor for the selective detection of amine vapors. At room temperature, 1 exhibits a strong red light emission, which endows it with good luminescence sensing ability for Cr2O72− anions. This work will motivate us to rationally design and synthesize more multifunctional materials based on bipyridinium derivatives which serve as practical multi-responsive materials to sensing light and chemicals.

Graphical abstract: A multifunctional photochromic metal–organic framework with Lewis acid sites for selective amine and anion sensing
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